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Compound of Interest

Compound Name: Betamide

Cat. No.: B14690659

The term "Betamide" lacks a single, universally recognized chemical identity, presenting a
potential source of ambiguity for researchers, scientists, and drug development professionals. It
may refer to a specific but less common chemical compound, 2-[(3-amino-3-
oxopropyl)amino]ethylsulfanylphosphonic acid, or be used as a trade name or synonym for
other amide-containing substances such as Carbetamide. This guide provides comprehensive
safety and logistical information for handling materials that may be identified as "Betamide,"
with a primary focus on Carbetamide due to the availability of detailed safety data.

Hazard Identification and Classification

Given the ambiguity, it is crucial to first identify the specific chemical substance being handled.
The following table summarizes the hazard classifications for Carbetamide, a likely candidate
for "Betamide."

Hazard Class GHS Classification

Flammability Flammable Liquid and Vapor (Category 2)[1]
Acute Toxicity Harmful if swallowed (Category 4)[1]

Eye Irritation Causes serious eye irritation (Category 2A)[1]
Carcinogenicity Suspected of causing cancer (Category 2)[1][2]

May damage fertility or the unborn child

Reproductive Toxicity (Category 1B)[1][2]
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Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling any chemical. The following

table outlines the recommended PPE for handling Carbetamide, which can serve as a

baseline for other similar amide compounds.

PPE Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[3]

Protects against splashes and
dust.

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber).
Fire/flame resistant and

impervious clothing.

Prevents skin contact and

absorption.[3]

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded
or if irritation or other

symptoms are experienced.

Protects against inhalation of

dusts or vapors.

Hand Protection

Wear protective gloves. Gloves
must be inspected prior to use.
Wash and dry hands after use.
The selected protective gloves
have to satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374 derived from it.[3]

Prevents skin contact and

absorption.

Operational and Disposal Plans

Handling and Storage:

e Handle in a well-ventilated place.

e Wear suitable protective clothing.
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e Avoid contact with skin and eyes.

» Avoid formation of dust and aerosols.

e Use non-sparking tools.

o Prevent fire caused by electrostatic discharge steam.

o Store the container tightly closed in a dry, cool, and well-ventilated place.
» Store apart from foodstuff containers or incompatible materials.[3]

Spill Management: In the event of a spill, follow these steps:

o Evacuate: Immediately evacuate personnel from the spill area.

o Ventilate: Ensure adequate ventilation.

» Contain: Prevent further leakage or spillage if it is safe to do so.

o Absorb: For liquid spills, use an inert absorbent material. For solid spills, carefully sweep or
vacuum the material, avoiding dust generation.

o Collect: Place the spilled material and any contaminated absorbent into a suitable, labeled
container for disposal.

o Decontaminate: Clean the spill area with a suitable decontamination solution.
» Dispose: Dispose of the waste in accordance with local, state, and federal regulations.

Below is a workflow for handling a chemical spill:
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A flowchart illustrating the procedural steps for responding to a chemical spill.

Disposal:
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» Dispose of contents and container in accordance with local, regional, national, and
international regulations.

e Do not allow the product to enter drains.
o Contaminated packaging should be treated as the product itself.

Quantitative Data Summary

The following table provides a summary of key quantitative data for Carbetamide, Benzamide,
and Behenamide to facilitate easy comparison.

Property Carbetamide Benzamide Behenamide
Molecular Formula C12H16N203 C7H7NO C22H4sNO
Molecular Weight 236.27 g/mol 121.14 g/mol 339.61 g/mol
Melting Point Not available 125-128 °CJ[4] 110-113 °CJ5]

471.1+13.0 °C at 760

Boiling Point Not available 228 °C[4]
mmHg[5]

_ 2 °C (for a standard _
Flash Point ) 180 °C[4] Not available[5]
solution)[1]

Acute Oral Toxicity ] 1160 mg/kg (Mouse) ]
Not available Not available
(LD50) [6]

Experimental Protocols

Detailed experimental protocols involving "Betamide™ are not readily available in public
literature due to the ambiguity of the term. Researchers should refer to the specific protocols
developed within their own institutions for handling and use of the specific amide compound
they are working with. These protocols should always be in alignment with the safety data
sheet for the exact chemical in use.

Disclaimer: This document provides a summary of safety information based on available data
for compounds that may be referred to as "Betamide." It is not a substitute for a thorough
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review of the specific Safety Data Sheet (SDS) for the exact chemical you are handling. Always
consult the SDS and your institution's safety protocols before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-betamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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